![molecular formula C20H23NO B1266671 [1,1'-Biphenyl]-4-carbonitrile, 4'-(heptyloxy)- CAS No. 52364-72-4](/img/structure/B1266671.png)
[1,1'-Biphenyl]-4-carbonitrile, 4'-(heptyloxy)-
Overview
Description
[1,1'-Biphenyl]-4-carbonitrile, 4'-(heptyloxy)- (hereafter referred to as BPC-4H) is an organic compound that has been the subject of extensive research in recent years due to its potential applications in various scientific fields. BPC-4H is a derivative of biphenyl, a type of aromatic hydrocarbon that is composed of two benzene rings connected by a single bond. The heptyloxy group is attached to the nitrogen atom of the carbonitrile group, making BPC-4H a nitrogen-containing heterocyclic compound. The unique structure of BPC-4H has led to its use in a variety of scientific applications, including organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Mechanical Characterization in Carbon Nanomembranes
- Biphenyl-based molecules like 4'-[(3-trimethoxysilyl)propoxy]-[1,1'-biphenyl]-4-carbonitrile are used in the fabrication of carbon nanomembranes (CNMs). These CNMs are characterized for their mechanical properties using atomic force microscopy, revealing insights into their elastic properties, viscoelastic behaviors, and ultimate tensile strength (Zhang, Beyer, & Gölzhäuser, 2011).
Optoelectronic Applications in Thermally Reversible Materials
- Biphenyl-carbonitrile derivatives like 4′-(hexyloxy)-4-biphenyl-carbonitrile (HOBC) are integrated into epoxy matrices for the creation of new thermoreversible materials. These materials show potential in optoelectronic applications due to their thermally reversible light scattering properties (Tercjak, Serrano, & Mondragon, 2006).
Synthesis and Analysis of Liquid Crystalline Mixtures
- Studies on liquid crystalline mixtures involving biphenyl-4-carbonitrile derivatives focus on their transition temperature, optical texture, density, and molecular polarizability. These investigations contribute to understanding the properties of these mixtures for potential applications in various fields (Shahina, Fakruddin, Subhan, & Rangappa, 2016).
Development of Sulfur-linked Liquid Crystal Dimers
- The creation of cyanobiphenyl-based liquid crystal dimers, such as 4ʹ-[1,ω-alkanediylbis(thio)]bis-[1,1ʹ-biphenyl]-4-carbonitriles, is studied for their potential in forming twist-bend nematic and nematic phases. This research offers insights into the influence of molecular curvature and flexibility on the transitional properties of these materials (Cruickshank et al., 2019).
High-Pressure Phase Behavior Studies
- Investigations into the high-pressure phase behavior of compounds like 4'-n-heptyl-biphenyl-4-carbonitrile (7CB) help in understanding their specific volumes and entropy changes across different phases. Such studies are crucial for applications requiring precise knowledge of material properties under varying conditions (Sandmann & Würflinger, 1998).
Hydrogen Bonding in Twist-bend Nematogens
- Research on hydrogen bonding in mixtures containing biphenyl-carbonitrile derivatives reveals their potential in forming conventional nematic and twist-bend nematic phases. This contributes to the development of materials with specific phase properties for advanced applications (Walker et al., 2020).
Synthesis of Novel Liquid Crystalline Polysiloxanes
- Studies on the synthesis of ferroelectric side chain polysiloxanes using biphenyl-carbonitrile-based mesogenic groups explore their mesomorphic behavior. This research is significant for understanding the thermal stability and mesophase transitions in these materials (Hsiue & Chen, 1995).
Investigating Corrosion Inhibition Properties
- Research into the use of biphenyl-carbonitrile derivatives as corrosion inhibitors examines their efficacy in protecting materials like mild steel in corrosive environments. This is vital for applications in industrial and engineering contexts (Ibraheem, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4’-Heptyloxy-4-cyanobiphenyl, also known as 4-Cyano-4’-heptyloxybiphenyl, is the flexoelectric effect . This effect is a property of certain materials that allows them to generate a voltage when a mechanical strain gradient is applied .
Mode of Action
The compound interacts with its target by forming monolayers at the air-water interface . This interaction is studied using Maxwell displacement current (MDC) and optical second harmonic generation measurements . The flexoelectric effect is quenched due to the flow orientation of the monolayers .
Biochemical Pathways
The compound’s interaction with the flexoelectric effect suggests it may influenceelectromechanical coupling processes within the system .
Pharmacokinetics
Its physical properties such as itsmelting point (54-57 °C) and boiling point (442.9±38.0 °C) can influence its bioavailability and pharmacokinetics.
Result of Action
The primary result of the action of 4’-Heptyloxy-4-cyanobiphenyl is the modulation of the flexoelectric effect . This can lead to changes in the voltage generated by the material under mechanical strain .
Action Environment
The action of 4’-Heptyloxy-4-cyanobiphenyl is influenced by environmental factors such as the presence of an air-water interface . The compound forms monolayers at this interface, which are crucial for its interaction with the flexoelectric effect . The orientation of these monolayers can also affect the compound’s efficacy .
properties
IUPAC Name |
4-(4-heptoxyphenyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO/c1-2-3-4-5-6-15-22-20-13-11-19(12-14-20)18-9-7-17(16-21)8-10-18/h7-14H,2-6,15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPBFKTCKZLMJED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4068747 | |
Record name | [1,1'-Biphenyl]-4-carbonitrile, 4'-(heptyloxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4068747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52364-72-4 | |
Record name | 4′-(Heptyloxy)[1,1′-biphenyl]-4-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52364-72-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1,1'-Biphenyl)-4-carbonitrile, 4'-(heptyloxy)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052364724 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | [1,1'-Biphenyl]-4-carbonitrile, 4'-(heptyloxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | [1,1'-Biphenyl]-4-carbonitrile, 4'-(heptyloxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4068747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-(heptyloxy)[1,1'-biphenyl]-4-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.598 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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